BENGHE Safety Operating Guide

Check Availability & Pricing

Mastering the Safe Handling of Dasa-58: A Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dasa-58

Cat. No.: B15614701

For Immediate Use: This document provides essential safety and logistical information for
laboratory professionals working with Dasa-58 (ML203), a potent and selective Pyruvate
Kinase M2 (PKM2) activator. Adherence to these guidelines is critical for ensuring personnel
safety and maintaining experimental integrity.

Dasa-58 is a solid, white to off-white powder utilized in metabolic and cancer research to
modulate the activity of the PKM2 enzyme.[1][2] While it is shipped as a non-hazardous
chemical, its potent bioactive nature necessitates rigorous handling protocols to prevent
accidental exposure.[1] This guide outlines the required personal protective equipment (PPE),
operational procedures, and disposal plans to manage the risks associated with this
compound.

Quantitative Data and Physical Properties

A thorough risk assessment is the foundation of safe laboratory practice.[1][3][4] Key data for

Dasa-58 are summarized below. Note that comprehensive toxicity data, such as Occupational
Exposure Limits (OELS), are not readily available. Therefore, Dasa-58 should be treated as a

potent compound with unknown long-term health effects, and the precautionary principle must
be applied.[1]

Table 1. Chemical and Physical Properties of Dasa-58
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Property Value Source

CAS Number 1203494-49-8 [11[2][5][6107]

Molecular Formula C19H23N306S:2 (1116171

Molecular Weight 453.53 g/mol [11061[7]

Appearance White to off-white solid powder  [1][2]

Solubility Soluble in DMSO (up to 100 IEIE]
mM)

Purity >98% [1]

Storage Store at -20°C, dry and dark [11[2][8]

Table 2: Hazard Information and Exposure Handling

Hazard Category Details & Precautionary Statements

Acute Toxicit Data not available. Assume high potency. Avoid
cute Toxicity _
all direct contact.

) May cause irritation. DMSO facilitates skin
Skin Contact ] )
absorption of dissolved compounds.[8][9]

Eye Contact May cause serious eye irritation.

) Powdered form presents an inhalation hazard.
Inhalation ] ]
[10] Handle only in a ventilated enclosure.

Carc it Data not available. Treat as a potential
arcinogenicity _ _
carcinogen/mutagen as a precaution.[1]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the specific task and the associated risk of exposure. A
tiered approach is recommended.[11][12]

Minimum PPE for All Work with Dasa-58:
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e Lab Coat: A clean, fully buttoned laboratory coat.[11][12]
o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields.[11][13]

o Gloves: Two pairs of nitrile gloves (double-gloving).[1][11] Gloves must be changed
immediately if contaminated.[14]

Enhanced PPE for Handling Powdered Dasa-58:

o Respiratory Protection: When weighing or transferring powder outside of a certified
containment system, a NIOSH-approved N95 respirator is required to prevent inhalation.[1]

o Face Shield: A full-face shield should be worn over safety goggles to protect against
splashes when preparing stock solutions.[11]

» Disposable Gown: A disposable gown with tight-fitting cuffs provides an additional layer of
protection over the lab coat.[1]

The following decision tree illustrates the process for selecting the appropriate level of PPE.
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Start: Dasa-58 Task Assessment

S What is the task?

Solid oncentrated Dilute
Liquid Liquid
Weighing or Transferring Preparing Stock Handling Dilute
Solid Powder Solution (in DMSO) Solutions (<1 mM)

Required PPE:
- Double Nitrile Gloves
- Lab Coat + Disposable Gown

Required PPE:
- Double Nitrile Gloves
- Lab Coat
- Safety Goggles + Face Shield

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

- Safety Goggles + Face Shield
- N95 Respirator (if not in hood)

Click to download full resolution via product page

Caption: PPE selection decision tree for Dasa-58 handling.

Experimental Protocols
Preparation of a 100 mM Dasa-58 Stock Solution in
DMSO

This protocol details the steps for safely preparing a concentrated stock solution. All steps
involving the handling of powdered Dasa-58 must be performed within a certified chemical
fume hood or a powder containment balance hood.[1][14][15]

Materials:

o Dasa-58 solid powder
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Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Appropriate sterile, amber glass or polypropylene storage vials

Calibrated analytical balance

Vortex mixer

Micropipettes and sterile tips

Procedure:

Preparation: Don the appropriate enhanced PPE (double nitrile gloves, lab coat, disposable
gown, safety goggles, and face shield). Designate a specific work area within the fume hood
and line it with an absorbent bench pad.[14]

Tare Vessel: Place a sterile, empty vial on the analytical balance and tare the weight.

Weighing: Carefully transfer the desired amount of Dasa-58 powder into the tared vial using
a clean spatula. Avoid creating dust.[1] Record the final weight.

Solvent Addition: Calculate the volume of DMSO required to achieve a 100 mM
concentration. Using a calibrated micropipette, add the DMSO to the vial containing the
Dasa-58 powder.

Dissolution: Tightly cap the vial. Vortex the solution until all solid material is completely
dissolved. Gentle warming in a water bath may be required but ensure the vial is securely
capped.

Labeling and Storage: Clearly label the vial with the compound name ("Dasa-58"),
concentration (100 mM in DMSO), date of preparation, and your initials. Store the stock
solution at -20°C or -80°C in a secondary container.[2]

Operational and Disposal Plans

A clear workflow ensures that Dasa-58 is managed safely from receipt to disposal.
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Caption: General laboratory workflow for Dasa-58.
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Spill Management Plan

o Minor Spill (Powder): If a small amount of powder is spilled within a fume hood, gently cover
it with a damp paper towel to avoid raising dust. Wipe the area with a solvent like ethanol,
followed by soap and water. Dispose of all cleaning materials as hazardous waste.

o Minor Spill (Liquid): For small spills of DMSO solutions, absorb the liquid with an inert
material (spill pad or vermiculite). Clean the area with soap and water. Dispose of all
materials as hazardous chemical waste.[5]

e Major Spill: In the event of a large spill, evacuate the immediate area and alert your
institution's Environmental Health & Safety (EHS) department. Prevent others from entering
the contaminated zone.

Disposal Plan

» Solid Waste: All disposable items contaminated with Dasa-58 (e.g., gloves, pipette tips, vials,
bench pads) must be collected in a dedicated, clearly labeled hazardous waste bag or
container.[14]

» Liquid Waste: All solutions containing Dasa-58, including unused stock solutions, working
dilutions, and contaminated cell culture media, must be collected in a sealed, labeled
hazardous waste container.[2][5] Do not pour Dasa-58 waste down the drain.[5] Arrange for
pickup and disposal through your institution's certified hazardous waste management
service.[2][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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